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Compound of Interest

Compound Name: N6-Carboxymethyl-ATP

Cat. No.: B15548644

For researchers and professionals in drug development, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling N6-Carboxymethyl-ATP, a crucial analog of adenosine triphosphate (ATP) used in
various biochemical assays. Adherence to these procedures will help maintain a safe
laboratory environment and ensure the integrity of your experiments.

Personal Protective Equipment (PPE)

When handling N6-Carboxymethyl-ATP, especially in its powdered form, proper personal
protective equipment is the first line of defense against potential exposure. Although not
classified as a hazardous substance, good laboratory practice dictates the use of standard
PPE.[1]
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PPE Category

Item

Specification

Rationale

Eye/Face Protection

Safety Glasses or

Goggles

Conforming to OSHA
29 CFR 1910.133 or
European Standard
EN166.[2]

Protects against
accidental splashes or
dust getting into the

eyes.

Skin Protection

Disposable Gloves

Nitrile or latex gloves.

Prevents direct skin
contact with the

chemical.

Body Protection

Laboratory Coat

Standard lab coat.

Protects clothing and
skin from spills and

contamination.

Respiratory Protection

Not generally required

Use in a well-
ventilated area. A dust
mask may be used for
large quantities of

powder.[2]

Under normal use
conditions with small
quantities, specific
respiratory protection

is not necessary.[2]

Operational Plan: Safe Handling and Storage

Proper handling and storage are critical to maintain the stability and purity of N6-

Carboxymethyl-ATP.

Handling:

¢ Avoid Contact: Prevent contact with skin and eyes.[2]

e Minimize Dust: Avoid creating and inhaling dust.[2]

o Ventilation: Work in a well-ventilated area or under a chemical fume hood.

» Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before

eating, drinking, or smoking.[1]

Storage:
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» Container: Keep the container tightly closed.[2]
e Environment: Store in a dry, cool, and well-ventilated place.[2]
o Incompatibilities: Keep away from strong oxidizing agents.[2]

Emergency Procedures: First Aid

In the event of accidental exposure, follow these first-aid measures:

Exposure Route First-Aid Procedure

) Move the individual to fresh air. If breathing is
Inhalation o _ _
difficult, seek medical attention.[1]

Remove contaminated clothing immediately.
Skin Contact Rinse the affected skin area with plenty of water.

[1] If irritation occurs, seek medical advice.[3]

Rinse cautiously with water for several minutes.
[3] If wearing contact lenses, remove them if it is
Eye Contact easy to do so. Continue rinsing.[3] If eye

irritation persists, get medical advice/attention.

[3]

) Rinse mouth with water. Do not induce vomiting.
Ingestion _ o
Seek medical attention if you feel unwell.[1]

Disposal Plan

Unused N6-Carboxymethyl-ATP and its containers should be disposed of in accordance with
local, state, and federal regulations. As it is not classified as a hazardous substance, small
quantities can typically be disposed of with regular laboratory waste, provided they are not
mixed with hazardous materials. For larger quantities, consult your institution's environmental
health and safety (EHS) office for specific guidance.

Experimental Workflow: Safe Handling of N6-
Carboxymethyl-ATP
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The following diagram outlines the standard procedure for safely handling N6-Carboxymethyl-
ATP from receipt to disposal.

Preparation
Receive and Inspect
N6-Carboxymethyl-ATP

l

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

l

Prepare Workstation
(Clean, Ventilated Area)

Handling
y

Weigh Powdered Compound

l

Dissolve in Appropriate Buffer

Use in Experiment

Cleanup é% Disposal

Clean Workstation and Equipment

l

Dispose of Contaminated Materials
and Unused Reagent

Doff PPE
[Wash Hands Thoroughla
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Safe Handling Workflow for N6-Carboxymethyl-ATP

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

